Cas no 1261772-90-0 ((2-Fluoro-4'-(trifluoromethyl)biphenyl-3-yl)-hydroxyacetic acid)

• Product Name: (2-Fluoro-4'-(trifluoromethyl)biphenyl-3-yl)-hydroxyacetic acid
• CAS No: 1261772-90-0
• MF: C₁₅H₁₀F₄O₃
• MW: 314.231718540192
• CID: 4995249
• Update Time: 2025-06-24

(2-Fluoro-4'-(trifluoromethyl)biphenyl-3-yl)-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-4'-(trifluoromethyl)biphenyl-3-yl)-hydroxyacetic acid

• Inchi： 1S/C15H10F4O3/c16-12-10(2-1-3-11(12)13(20)14(21)22)8-4-6-9(7-5-8)15(17,18)19/h1-7,13,20H,(H,21,22)
• InChI Key： NXBGMQYGLXHBLA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC=C1C1C=CC(C(F)(F)F)=CC=1)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 391
• XLogP3: 3.4
• Topological Polar Surface Area: 57.5

Additional information on (2-Fluoro-4'-(trifluoromethyl)biphenyl-3-yl)-hydroxyacetic acid

Introduction to (2-Fluoro-4'-(trifluoromethyl)biphenyl-3-yl)-hydroxyacetic acid (CAS No. 1261772-90-0)

(2-Fluoro-4'-(trifluoromethyl)biphenyl-3-yl)-hydroxyacetic acid (CAS No. 1261772-90-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted biphenyl moiety and a hydroxyacetic acid functional group. These structural features contribute to its potential biological activities and therapeutic applications.

The chemical structure of (2-Fluoro-4'-(trifluoromethyl)biphenyl-3-yl)-hydroxyacetic acid is composed of a biphenyl core with a fluorine atom at the 2-position and a trifluoromethyl group at the 4'-position of the second phenyl ring. The hydroxyacetic acid moiety is attached to the 3-position of the first phenyl ring. This arrangement provides the molecule with a combination of aromaticity, fluorine substitution, and a polar hydroxyl group, which are key factors in its biological interactions.

Recent studies have explored the potential of (2-Fluoro-4'-(trifluoromethyl)biphenyl-3-yl)-hydroxyacetic acid in various therapeutic areas. One notable application is in the treatment of metabolic disorders, particularly diabetes. Research has shown that this compound can modulate glucose metabolism by interacting with specific enzymes and receptors involved in glucose homeostasis. For instance, it has been found to inhibit glucokinase, an enzyme that plays a crucial role in glucose sensing and insulin secretion.

In addition to its metabolic effects, (2-Fluoro-4'-(trifluoromethyl)biphenyl-3-yl)-hydroxyacetic acid has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of (2-Fluoro-4'-(trifluoromethyl)biphenyl-3-yl)-hydroxyacetic acid have also been studied extensively. It has been shown to have good oral bioavailability and a favorable distribution profile, which are important factors for drug development. Furthermore, its metabolic stability and low toxicity profile make it an attractive lead compound for further optimization and clinical testing.

Clinical trials are currently underway to evaluate the safety and efficacy of (2-Fluoro-4'-(trifluoromethyl)biphenyl-3-yl)-hydroxyacetic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, (2-Fluoro-4'-(trifluoromethyl)biphenyl-3-yl)-hydroxyacetic acid (CAS No. 1261772-90-0) is a promising compound with potential applications in the treatment of metabolic disorders and inflammation. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.